Cas no 137581-63-6 (1-Pyrrolidineethanamine, alpha-phenyl-, (alphaS)-)

1-Pyrrolidineethanamine, alpha-phenyl-, (alphaS)- structure
137581-63-6 structure
Product Name:1-Pyrrolidineethanamine, alpha-phenyl-, (alphaS)-
CAS No:137581-63-6
MF:C12H18N2
MW:190.284722805023
MDL:MFCD31560290
CID:2150057
Update Time:2025-09-27

1-Pyrrolidineethanamine, alpha-phenyl-, (alphaS)- Chemical and Physical Properties

Names and Identifiers

    • [(1S)-1-phenyl-2-(1-pyrrolidinyl)ethyl]amine
    • (S)-ALPHA-PHENYL-1-PYRROLIDINEETHANAMINE
    • (1S)-1-phenyl-2-(pyrrolidin-1-yl)ethan-1-amine
    • 1-Pyrrolidineethanamine, alpha-phenyl-, (alphaS)-
    • NIIHRUKAVZEIRO-GFCCVEGCSA-N
    • MDL: MFCD31560290
    • Inchi: 1S/C12H18N2/c13-12(10-14-8-4-5-9-14)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,13H2/t12-/m1/s1
    • InChI Key: NIIHRUKAVZEIRO-GFCCVEGCSA-N
    • SMILES: N1(C[C@H](C2C=CC=CC=2)N)CCCC1

Computed Properties

  • Exact Mass: 190.147
  • Monoisotopic Mass: 190.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.3

1-Pyrrolidineethanamine, alpha-phenyl-, (alphaS)- Pricemore >>

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